Cas no 1805249-38-0 (2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid)
2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid
-
- Inchi: 1S/C9H6BrNO3/c10-8-6(9(13)14)2-1-5(4-12)7(8)3-11/h1-2,12H,4H2,(H,13,14)
- InChI Key: MWRVHSUMWXJVKC-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)C=CC(CO)=C1C#N
Computed Properties
- Exact Mass: 254.95311 g/mol
- Monoisotopic Mass: 254.95311 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 81.3
- Molecular Weight: 256.05
2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001847-1g |
2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid |
1805249-38-0 | 97% | 1g |
1,460.20 USD | 2021-06-22 |
2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid
Recent Advances in the Study of 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid (CAS: 1805249-38-0)
The compound 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid (CAS: 1805249-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-cyano-hydroxymethyl benzoic acid structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.
One of the key areas of research has been the optimization of synthetic routes for 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of production but also reduced the formation of unwanted by-products, making it a viable option for large-scale pharmaceutical applications.
In terms of biological activity, preliminary investigations have revealed that 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to confirm efficacy and safety.
Another notable study, published in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's role as a building block in the synthesis of more complex molecules. Researchers successfully incorporated 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid into a series of novel heterocyclic compounds, which were then screened for antimicrobial activity. Several derivatives displayed potent activity against Gram-positive bacteria, highlighting the compound's versatility in drug design.
Despite these promising developments, challenges remain in the practical application of 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed in future research. However, the compound's unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in the pharmaceutical and chemical biology fields.
In conclusion, recent studies on 2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid (CAS: 1805249-38-0) have shed light on its synthetic accessibility, biological relevance, and potential therapeutic applications. Continued research in this area is expected to yield further insights into its mechanisms of action and expand its utility in drug discovery and development.
1805249-38-0 (2-Bromo-3-cyano-4-(hydroxymethyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)